Cas no 62486-60-6 (Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-)
62486-60-6 structure
Product Name:Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-
CAS No:62486-60-6
MF:C18H10N4O8S2
MW:474.424001216888
CID:443093
PubChem ID:12327219
Update Time:2025-04-19
Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-
- 1,5-dinitro-2,4-bis[(2-nitrophenyl)sulfanyl]benzene
- 62486-60-6
- DTXSID00489816
- 1,1'-[(4,6-Dinitro-1,3-phenylene)disulfanediyl]bis(2-nitrobenzene)
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- Inchi: 1S/C18H10N4O8S2/c23-19(24)11-5-1-3-7-15(11)31-17-10-18(14(22(29)30)9-13(17)21(27)28)32-16-8-4-2-6-12(16)20(25)26/h1-10H
- InChI Key: LGNAPNZDYPCZSY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])C1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])SC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 473.9941
- Monoisotopic Mass: 473.99400564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 234Ų
Experimental Properties
- PSA: 172.56
Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
62486-60-6 (Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-) Related Products
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